Cas no 2034281-05-3 (2-{[1-(2-methoxy-5-methylbenzenesulfonyl)pyrrolidin-3-yl]oxy}pyrazine)

2-{[1-(2-Methoxy-5-methylbenzenesulfonyl)pyrrolidin-3-yl]oxy}pyrazine is a structurally complex heterocyclic compound featuring a pyrazine core linked to a pyrrolidine moiety via an ether bridge, with a 2-methoxy-5-methylbenzenesulfonyl substituent. This compound exhibits potential as a key intermediate in pharmaceutical synthesis, particularly in the development of bioactive molecules targeting enzyme inhibition or receptor modulation. The sulfonyl group enhances binding affinity, while the methoxy and methyl substitutions on the aromatic ring contribute to improved metabolic stability and selectivity. Its pyrrolidine-oxy linker provides conformational flexibility, facilitating optimal interactions with biological targets. The pyrazine ring further offers opportunities for derivatization, making it valuable for structure-activity relationship studies in medicinal chemistry.
2-{[1-(2-methoxy-5-methylbenzenesulfonyl)pyrrolidin-3-yl]oxy}pyrazine structure
2034281-05-3 structure
Product name:2-{[1-(2-methoxy-5-methylbenzenesulfonyl)pyrrolidin-3-yl]oxy}pyrazine
CAS No:2034281-05-3
MF:C16H19N3O4S
MW:349.404762506485
CID:5349800

2-{[1-(2-methoxy-5-methylbenzenesulfonyl)pyrrolidin-3-yl]oxy}pyrazine Chemical and Physical Properties

Names and Identifiers

    • 2-((1-((2-methoxy-5-methylphenyl)sulfonyl)pyrrolidin-3-yl)oxy)pyrazine
    • 2-[1-(2-methoxy-5-methylphenyl)sulfonylpyrrolidin-3-yl]oxypyrazine
    • 2-{[1-(2-methoxy-5-methylbenzenesulfonyl)pyrrolidin-3-yl]oxy}pyrazine
    • Inchi: 1S/C16H19N3O4S/c1-12-3-4-14(22-2)15(9-12)24(20,21)19-8-5-13(11-19)23-16-10-17-6-7-18-16/h3-4,6-7,9-10,13H,5,8,11H2,1-2H3
    • InChI Key: JRRQWROHIFVYJQ-UHFFFAOYSA-N
    • SMILES: S(C1C=C(C)C=CC=1OC)(N1CCC(C1)OC1C=NC=CN=1)(=O)=O

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 5
  • Complexity: 510
  • XLogP3: 1.5
  • Topological Polar Surface Area: 90

2-{[1-(2-methoxy-5-methylbenzenesulfonyl)pyrrolidin-3-yl]oxy}pyrazine Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F6488-0492-1mg
2-{[1-(2-methoxy-5-methylbenzenesulfonyl)pyrrolidin-3-yl]oxy}pyrazine
2034281-05-3
1mg
$54.0 2023-09-08
Life Chemicals
F6488-0492-20μmol
2-{[1-(2-methoxy-5-methylbenzenesulfonyl)pyrrolidin-3-yl]oxy}pyrazine
2034281-05-3
20μmol
$79.0 2023-09-08
Life Chemicals
F6488-0492-3mg
2-{[1-(2-methoxy-5-methylbenzenesulfonyl)pyrrolidin-3-yl]oxy}pyrazine
2034281-05-3
3mg
$63.0 2023-09-08
Life Chemicals
F6488-0492-5μmol
2-{[1-(2-methoxy-5-methylbenzenesulfonyl)pyrrolidin-3-yl]oxy}pyrazine
2034281-05-3
5μmol
$63.0 2023-09-08
Life Chemicals
F6488-0492-30mg
2-{[1-(2-methoxy-5-methylbenzenesulfonyl)pyrrolidin-3-yl]oxy}pyrazine
2034281-05-3
30mg
$119.0 2023-09-08
Life Chemicals
F6488-0492-40mg
2-{[1-(2-methoxy-5-methylbenzenesulfonyl)pyrrolidin-3-yl]oxy}pyrazine
2034281-05-3
40mg
$140.0 2023-09-08
Life Chemicals
F6488-0492-2μmol
2-{[1-(2-methoxy-5-methylbenzenesulfonyl)pyrrolidin-3-yl]oxy}pyrazine
2034281-05-3
2μmol
$57.0 2023-09-08
Life Chemicals
F6488-0492-50mg
2-{[1-(2-methoxy-5-methylbenzenesulfonyl)pyrrolidin-3-yl]oxy}pyrazine
2034281-05-3
50mg
$160.0 2023-09-08
Life Chemicals
F6488-0492-20mg
2-{[1-(2-methoxy-5-methylbenzenesulfonyl)pyrrolidin-3-yl]oxy}pyrazine
2034281-05-3
20mg
$99.0 2023-09-08
Life Chemicals
F6488-0492-10μmol
2-{[1-(2-methoxy-5-methylbenzenesulfonyl)pyrrolidin-3-yl]oxy}pyrazine
2034281-05-3
10μmol
$69.0 2023-09-08

Additional information on 2-{[1-(2-methoxy-5-methylbenzenesulfonyl)pyrrolidin-3-yl]oxy}pyrazine

Comprehensive Overview of 2-{[1-(2-methoxy-5-methylbenzenesulfonyl)pyrrolidin-3-yl]oxy}pyrazine (CAS No. 2034281-05-3)

In the realm of pharmaceutical and chemical research, 2-{[1-(2-methoxy-5-methylbenzenesulfonyl)pyrrolidin-3-yl]oxy}pyrazine (CAS No. 2034281-05-3) has emerged as a compound of significant interest due to its unique structural properties and potential applications. This sulfonylpyrrolidine-derived molecule combines a pyrazine moiety with a methoxy-methylbenzenesulfonyl group, making it a versatile candidate for drug discovery and material science. Researchers are increasingly exploring its synthetic pathways, biological activity, and mechanistic insights, aligning with the growing demand for novel small-molecule therapeutics.

The compound's molecular structure features a pyrrolidin-3-yloxy linker, which enhances its binding affinity to specific biological targets. This characteristic has sparked interest in its potential as a kinase inhibitor or GPCR modulator, topics frequently searched in AI-driven drug discovery platforms. Recent studies highlight its relevance in precision medicine, particularly in oncology and neurology, where targeted therapies are gaining traction. The methoxy and methyl substitutions further optimize its pharmacokinetic profile, addressing common challenges like metabolic stability and blood-brain barrier penetration.

From a synthetic chemistry perspective, CAS No. 2034281-05-3 exemplifies advancements in green chemistry and catalysis. Its preparation often involves Pd-catalyzed cross-coupling or microwave-assisted synthesis, techniques widely discussed in sustainable chemistry forums. The compound’s benzenesulfonyl group also makes it a subject of interest in proteolysis-targeting chimera (PROTAC) research, a hot topic in degradation-based therapeutics. These attributes align with industry trends toward fragment-based drug design and AI-accelerated molecular optimization.

Analytical characterization of 2-{[1-(2-methoxy-5-methylbenzenesulfonyl)pyrrolidin-3-yl]oxy}pyrazine typically employs HPLC-MS and NMR spectroscopy, ensuring high purity for preclinical studies. Its logP and solubility data are critical for formulation scientists, a niche frequently explored in pharma SEO queries. Additionally, the compound’s crystal structure has been investigated using X-ray diffraction, revealing insights into its conformational flexibility—a key factor in structure-activity relationship (SAR) studies.

Beyond therapeutics, this compound finds utility in agrochemical research, where its heterocyclic scaffold contributes to pesticide development. Its mode of action against plant pathogens is under investigation, resonating with sustainable agriculture trends. Furthermore, its thermal stability and photophysical properties make it a candidate for organic electronics, a field gaining momentum in renewable energy discussions.

In summary, CAS No. 2034281-05-3 represents a multifaceted compound bridging medicinal chemistry, materials science, and catalysis. Its long-tail keyword variants, such as "sulfonamide-based pyrrolidine derivatives" or "pyrazine ether synthesis," reflect its diverse appeal. As high-throughput screening and computational modeling evolve, this molecule is poised to play a pivotal role in next-generation bioactive agents and functional materials.

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